Moxidectin

• IUPAC Name: (1R,4S,4'E,5'S,6R,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-4'-methoxyimino-5',11,13,22-tetramethyl-6'-[(E)-4-methylpent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• InChI: InChI=1S/C37H53NO8/c1-21(2)14-25(6)33-26(7)31(38-42-8)19-36(46-33)18-29-17-28(45-36)13-12-23(4)15-22(3)10-9-11-27-20-43-34-32(39)24(5)16-30(35(40)44-29)37(27,34)41/h9-12,14,16,21-22,26,28-30,32-34,39,41H,13,15,17-20H2,1-8H3/b10-9+,23-12+,25-14+,27-11+,38-31+/t22-,26-,28+,29-,30-,32+,33+,34+,36-,37+/m0/s1
• InChI Key: YZBLFMPOMVTDJY-LSGXYNIPSA-N
• Canonical SMILES: CC1CC(=CCC2CC(CC3(O2)CC(=NOC)C(C(O3)C(=CC(C)C)C)C)OC(=O)C4C=C(C(C5C4(C(=CC=C1)CO5)O)O)C)C
• Isomeric SMILES: C[C@@H]\1C/C(=C/C[C@@H]2C[C@@H](C[C@@]3(O2)C/C(=N\OC)/[C@@H]([C@H](O3)/C(=C/C(C)C)/C)C)OC(=O)[C@@H]4C=C([C@H]([C@@H]5[C@]4(/C(=C/C=C1)/CO5)O)O)C)/C
• Molecular Formula: C37H53NO8
• DSSTOX Substance ID: DTXSID5037577
• Molecular Weight: 639.8 g/mol
• Boiling Point: When found in oily form it is expected to boil at 160 ºC
• Solubility: Insoluble
• Mechanism of Action: Moxidectin selectively binds to the parasite's GABA-A and glutamate-gated chloride ion channels which are vital for the function of invertebrate nerve and muscle cells. It presents activity against the parasite but it does not kill him. Once moxidectin is bound, there is an increased permeability leading to an influx of chloride ions and flaccid paralysis of the parasite.
• CAS RN: 113507-06-5
• Melting Point: 145-154 ºC

Description

Moxidectin is a macrocyclic lactone anthelmintic medicine, used to treat both endo- and ecto-parasites in many mammalian species. It is used to treat river blindness (onchocerciasis) caused by the roundworm parasite Onchocerca volvulus.

Synthesis Analysis

This compound is a semi-synthetic methoxime derived from nemadectin and produced by a combination of the fermentation and chemical synthesis of Streptomyces cyaneogriseus.

Chemical Reactions Analysis

This compound has shown good stability under heat, while reaction with alkali produced 2-epi and ∆2,3 isomers. Two new degradation products, i.e., impurity 1 and impurity 2, were detected after acid hydrolysis of this compound.

Physical And Chemical Properties Analysis

This compound has the molecular formula C37H53NO8 and a molecular weight of 639.82.

Scientific Research Applications

Pharmacokinetics in Humans and Animals

Moxidectin's pharmacokinetics have been studied in humans and animals to understand its absorption, distribution, metabolism, and excretion. For instance, research on healthy lactating women assessed the excretion of this compound into breast milk, highlighting its pharmacokinetic profile in humans (Korth-Bradley et al., 2011). Another study investigated the enhancement of this compound bioavailability in lambs by a natural flavonoid, quercetin, indicating the potential to increase its effectiveness through co-administration with other compounds (Dupuy et al., 2003).

Environmental Impact and Non-target Organisms

The environmental impact of this compound, particularly on non-target organisms, has been explored to understand its ecological safety. A study on zebrafish embryos demonstrated the bioaccumulation and biomarker responses to this compound exposure, providing insights into its potential risks to aquatic life (Muniz et al., 2021).

Therapeutic Applications Beyond Parasite Control

Research has expanded into the therapeutic applications of this compound beyond its antiparasitic properties. For example, a study explored the preclinical development of this compound as a novel therapeutic for alcohol use disorder, demonstrating its potential in treating this condition through modulation of specific receptors (Huynh et al., 2017).

Mechanism of Action

Target of Action

Moxidectin primarily targets the glutamate-gated chloride ion channels of parasites . These channels play a crucial role in the function of invertebrate nerve and muscle cells .

Mode of Action

This compound selectively binds to the parasite’s glutamate-gated chloride ion channels . This interaction disrupts the normal functioning of these channels, which are vital for the function of invertebrate nerve and muscle cells .

Biochemical Pathways

The binding of this compound to the glutamate-gated chloride ion channels increases the membrane permeability, leading to an influx of chloride ions . This influx results in hyperpolarization and paralysis of the parasites . It’s also worth noting that parasites can develop resistance to this compound through mutations in glutamate-gated chloride channel genes, GABA-R genes, or increased expression of p-glycoprotein, a transmembrane drug efflux pump .

Pharmacokinetics

This compound exhibits unique physicochemical and pharmacokinetic characteristics. It provides broad distribution into tissues, has a long half-life, and shows significant residual antiparasitic activity . These characteristics result in high efficacy against encysted cyathostomin larvae and allow for a longer treatment interval compared to other anthelmintics .

Result of Action

The molecular and cellular effects of this compound’s action result in the paralysis and death of the parasite . This is due to the disruption of neurotransmission caused by this compound’s binding to the glutamate-gated chloride ion channels .

Action Environment

This compound is very lipophilic, which causes it to have a high volume of distribution . It concentrates in the animal’s adipose tissue, from where it is released for up to two months following administration .

Safety and Hazards

Moxidectin is toxic if swallowed and very toxic to aquatic life. It is also a moderate to severe irritant to the skin and eyes.

Future Directions

Further studies are needed to assess the efficacy of Moxidectin treatment in a larger number of species, particularly in wildlife. This compound is also being evaluated as a treatment to eradicate scabies in humans, especially when resistant to other treatments.